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Nitropyridine

Cat. No.: B1372648 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Bromo-2-Chloro-6-Methyl-5-
Nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Approach to Chemical Safety
In the landscape of pharmaceutical and agrochemical research, substituted pyridines are

foundational scaffolds. 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine is a highly functionalized

intermediate, offering multiple reaction sites for the synthesis of complex target molecules. Its

utility is derived from the specific arrangement of its chloro, bromo, methyl, and nitro groups on

the pyridine core, each providing a vector for molecular elaboration. However, this same

chemical reactivity necessitates a rigorous and proactive approach to safety. This guide moves

beyond mere compliance, aiming to instill a deep, causal understanding of the hazards

associated with this compound and to provide a self-validating framework for its safe handling,

storage, and disposal. As a Senior Application Scientist, the protocols and insights herein are

synthesized from established chemical safety principles and best practices for handling

reactive halogenated nitroaromatic compounds.

Hazard Identification and Classification:
Understanding the Intrinsic Risks

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1372648?utm_src=pdf-interest
https://www.benchchem.com/product/b1372648?utm_src=pdf-body
https://www.benchchem.com/product/b1372648?utm_src=pdf-body
https://www.benchchem.com/product/b1372648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine is classified as a substance with high acute

toxicity. The primary hazard, as identified under the Globally Harmonized System (GHS), is its

oral toxicity.[1] However, due to its structure as a halogenated and nitrated aromatic compound,

it is prudent to assume additional hazards common to this chemical class, including skin, eye,

and respiratory irritation.[2][3][4]

GHS Classification for 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine:

Hazard Class Category Signal Word
Hazard
Statement

GHS
Pictogram

Acute Toxicity,

Oral
Category 3 Danger

H301: Toxic if

swallowed

Source: Sigma-Aldrich Safety Information.[1]

Anticipated Ancillary Hazards (Based on Structurally Similar Compounds):

Skin Irritation (H315): Halogenated aromatics can cause skin irritation upon contact.[2][4]

Serious Eye Irritation/Damage (H318/H319): Direct contact with the eyes is likely to cause

serious irritation or damage.[2]

Respiratory Irritation (H335): Inhalation of dust or vapors may cause irritation to the

respiratory tract.[2][4]

The causality behind these hazards lies in the compound's reactivity. The electrophilic nature of

the pyridine ring, enhanced by the electron-withdrawing nitro group, and the presence of

reactive halogens can lead to adverse interactions with biological macromolecules upon

exposure.

Chemical and Physical Properties
Understanding the physical properties of a chemical is the first step in designing safe handling

procedures. For instance, knowing it is a solid at room temperature informs decisions about

containment of dust particles.
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Property Value Source

Molecular Formula C₆H₄BrClN₂O₂ [5]

Molecular Weight 251.47 g/mol [5]

Appearance Solid [5]

CAS Number
Not explicitly found; similar

isomer is 186413-75-2
[2]

Storage Class
6.1C: Combustible, acute toxic

Cat. 3 / toxic compounds
[1]

Note: Detailed physical data such as melting point, boiling point, and solubility for this specific

isomer are not readily available. Researchers must assume the material is a solid powder and

handle it accordingly to prevent dust inhalation.

Comprehensive Handling and Storage Protocols
A self-validating safety protocol relies on multiple layers of protection, from engineering controls

to personal protective equipment and administrative procedures.

Engineering Controls: The First Line of Defense
All handling of 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine solid or its solutions must be

performed within a certified chemical fume hood.[6] The fume hood provides critical protection

by exhausting potentially harmful dust and vapors away from the operator's breathing zone.[7]

Ensure that the fume hood has a face velocity appropriate for handling toxic powders. The work

area should be equipped with an eyewash station and a safety shower within immediate

proximity.[8]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
Appropriate PPE is essential to prevent dermal, ocular, and respiratory exposure. The selection

of PPE should be a deliberate process based on the identified risks.
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Hand Protection: Wear chemical-resistant gloves. Nitrile rubber gloves are a common

choice, but it is crucial to check the manufacturer's glove compatibility chart for breakthrough

time, especially when working with solvents.[6]

Eye and Face Protection: Use chemical safety goggles that conform to ANSI Z87.1 or EN

166 standards. When there is a risk of splashing, a full-face shield should be worn in addition

to goggles.[3]

Skin and Body Protection: A laboratory coat is mandatory. For operations with a higher risk of

spills, a chemically resistant apron should be worn over the lab coat.[6] Ensure legs and feet

are covered with closed-toe shoes.[9]

Respiratory Protection: If engineering controls (i.e., the fume hood) are not available or are

insufficient to control exposure below occupational limits, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and particulates must be used.[3][6]
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Task: Handling 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine

Is work performed in a certified chemical fume hood?

Mandatory PPE:
- Safety Goggles (ANSI Z87.1)

- Nitrile Gloves
- Laboratory Coat

- Closed-toe Shoes

Yes

Consult EHS:
Respirator may be required
if dust cannot be controlled.

No

Is there a significant risk of splashing?

Add Full-Face Shield

Yes

Is solid being weighed or transferred?

No

Yes, and dust is visible

Proceed with Task

No, or dust is contained
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Spill Occurs

1. Alert Personnel & Secure Area

2. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Contain Spill
Cover solid with vermiculite or sand.

4. Collect Waste
Scoop into labeled hazardous waste container.

5. Decontaminate Area
Collect all cleaning materials as waste.

6. Report Incident
Inform Supervisor and EHS.

Area is Safe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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